Cas no 1006047-45-5 (5-Chloro-1,3-thiazole-4-carbonitrile)

• Product Name: 5-Chloro-1,3-thiazole-4-carbonitrile
• CAS No: 1006047-45-5
• MF: C₄HClN₂S
• MW: 144.582137823105
• MDL: MFCD13179596
• CID: 1096021
• PubChem ID: 21651209
• Update Time: 2025-05-24

5-Chloro-1,3-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-Thiazolecarbonitrile
• 5-chloro-1,3-thiazole-4-carbonitrile
• DTXSID401304627
• 4-Thiazolecarbonitrile, 5-chloro-
• 5-chloro-4-cyanothiazole
• 4-Thiazolecarbonitrile, 5-chloro-
• SCHEMBL691110
• 1006047-45-5
• DYCZOLKTTZYKLA-UHFFFAOYSA-N
• EN300-218125
• AT15022
• DB-358923
• 5-Chlorothiazole-4-carbonitrile
• 5-Chloro-1,3-thiazole-4-carbonitrile

• MDL： MFCD13179596
• Inchi： 1S/C4HClN2S/c5-4-3(1-6)7-2-8-4/h2H
• InChI Key： DYCZOLKTTZYKLA-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=CS1

Computed Properties

• Exact Mass: 143.9548969g/mol
• Monoisotopic Mass: 143.9548969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-Chloro-1,3-thiazole-4-carbonitrile

Comprehensive Analysis of 5-Chloro-1,3-thiazole-4-carbonitrile (CAS No. 1006047-45-5): Properties, Applications, and Industry Trends

5-Chloro-1,3-thiazole-4-carbonitrile (CAS 1006047-45-5) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. The thiazole core, combined with chloro and cyano functional groups, enables versatile reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel bioactive molecules.

In the context of drug discovery, researchers are increasingly exploring 5-Chloro-1,3-thiazole derivatives for their potential in targeting inflammatory pathways and metabolic disorders. A 2023 survey by the American Chemical Society identified thiazole-based compounds as one of the top 10 trending scaffolds in small-molecule therapeutics. This compound’s nitrile group further enhances its utility in click chemistry applications, a technique widely adopted in bioconjugation and proteomics.

The agrochemical sector also leverages 5-Chloro-1,3-thiazole-4-carbonitrile for developing next-generation crop protection agents. Its structural motifs exhibit promising activity against fungal pathogens, addressing global concerns about food security and pesticide resistance. Notably, patents filed by leading agrochemical companies between 2020–2024 frequently cite this compound as a key intermediate for systemic fungicides.

From a synthetic perspective, the compound’s C-4 carbonitrile functionality allows efficient derivatization via nucleophilic substitution or transition-metal-catalyzed coupling reactions. Recent advancements in flow chemistry have optimized its production scale-up, reducing waste generation—a critical factor for green chemistry initiatives. Analytical characterization (e.g., HPLC purity >98%, NMR spectral data) confirms its suitability for high-precision applications.

Market analysts project steady growth for thiazole derivatives, driven by R&D investments in precision medicine and sustainable agriculture. As regulatory agencies emphasize SAFETY-BY-DESIGN principles, 5-Chloro-1,3-thiazole-4-carbonitrile offers a balance between reactivity and stability, minimizing hazardous byproducts. Its compatibility with automated synthesis platforms further positions it as a future-proof building block in combinatorial chemistry libraries.

Environmental considerations are equally pivotal. Studies on the compound’s biodegradability profile and ecotoxicology data indicate moderate persistence, prompting innovations in catalytic degradation methods. These findings align with the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption) and SDG 3 (Good Health).

In conclusion, 5-Chloro-1,3-thiazole-4-carbonitrile (CAS 1006047-45-5) exemplifies the convergence of molecular innovation and industrial applicability. Its multifaceted roles in life sciences and material chemistry underscore its significance in addressing contemporary scientific challenges while adhering to ESG (Environmental, Social, Governance) benchmarks.